![molecular formula C12H11N5O3 B2705858 N-(furan-2-ylmethyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide CAS No. 1330106-20-1](/img/structure/B2705858.png)
N-(furan-2-ylmethyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(furan-2-ylmethyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C12H11N5O3 and its molecular weight is 273.252. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential Antiasthma Agents
Research into the use of triazolopyrimidines, which share structural similarities with N-(furan-2-ylmethyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide, has indicated their activity as mediator release inhibitors, which could be explored for antiasthma applications. These compounds are synthesized through a series of chemical reactions involving arylamidines and subsequently treated to achieve the desired triazolopyrimidines, showing promising results for further pharmacological and toxicological studies (Medwid et al., 1990).
VEGFR-2 Inhibitors for Anticancer Research
Furan and triazolopyrimidine derivatives have been designed and synthesized as potential VEGFR-2 inhibitors, showing good to moderate nanomolar inhibition. These compounds, including those structurally related to this compound, exhibit significant anticancer activity, particularly in inhibiting angiogenesis, a critical process in tumor growth and metastasis. The derivatives demonstrated promising antiproliferative activity against human umbilical vein endothelial cells (HUVECs), indicating their potential as antiangiogenic compounds (Abd El-Mageed et al., 2021).
Antiparkinsonian Evaluation
Studies on thiazolotriazolopyrimidine derivatives, akin to the compound , have shown anti-Parkinsonian and neuroprotective potential. These compounds, evaluated in haloperidol-induced catalepsy and oxidative stress models in mice, suggest that modifications to the triazolopyrimidine core can yield compounds with promising therapeutic effects for the treatment of Parkinson’s disease. This research underscores the potential utility of such compounds in developing treatments for neurodegenerative disorders (Azam et al., 2010).
Anticancer Activity
The synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and their testing for anticancer activity highlight the compound's relevance in cancer research. These derivatives exhibit potent and selective cytotoxic effects against leukemia cell lines, showcasing the potential of this compound related structures in developing new anticancer agents (Horishny et al., 2021).
Mechanism of Action
Mode of Action
Similar compounds have been found to intercalate dna .
Biochemical Pathways
Compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O3/c18-10(14-7-9-3-1-6-20-9)8-17-12(19)16-5-2-4-13-11(16)15-17/h1-6H,7-8H2,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCLMXNJCWMUVTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NN(C2=O)CC(=O)NCC3=CC=CO3)N=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.